molecular formula C12H17ClO2S B8637199 (4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

Cat. No.: B8637199
M. Wt: 260.78 g/mol
InChI Key: DITSTKIBLGMPGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane is a useful research compound. Its molecular formula is C12H17ClO2S and its molecular weight is 260.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClO2S

Molecular Weight

260.78 g/mol

IUPAC Name

1-chloro-4-(2,2-diethoxyethylsulfanyl)benzene

InChI

InChI=1S/C12H17ClO2S/c1-3-14-12(15-4-2)9-16-11-7-5-10(13)6-8-11/h5-8,12H,3-4,9H2,1-2H3

InChI Key

DITSTKIBLGMPGX-UHFFFAOYSA-N

Canonical SMILES

CCOC(CSC1=CC=C(C=C1)Cl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 mL 2-neck round flask, 4-chlorobenzenethiol (10.0 g, 69 mmol), K2CO3 (9.52 g, 69 mmol), and dimethylformamide (DMF) (100 mL) were poured and stirred, and then 2-bromo-1,1-diethoxyethane (16.3 g, 82.8 mmol) was dissolved in dimethylformamide (100 mL) and gradually added to the aforementioned mixture solution at 0° C. After the reaction, an organic solvent was extracted with ethyl acetate (EtOAc) (250 mL) and water (200 mL), and then dried over MgSO4. After column chromatography using ethyl acetate/petroleum ether (EtOAc/PE=1:60), the solution was distilled in vacuum to give 9.0 g of yellow oil (50% yield).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
9.52 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
50%

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